Cas no 134507-62-3 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)-)
134507-62-3 structure
Product Name:8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)-
CAS No:134507-62-3
MF:C17H20FNO4
MW:321.343408584595
CID:175950
PubChem ID:126112
Update Time:2025-04-19
8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)-
- 4’-FLUORO COCAINE
- 4-fc
- 8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, ...
- Fluorococaine
- methyl (1S,3S,4R,5R)-3-(4-fluorobenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-4-carboxylate
- methyl (1R,2R,3S,5S)-3-(4'-fluorobenzoyloxy)-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- 134507-62-3
- Methyl (1R,2R,3S,5S)-3-[(4-fluorobenzoyl)oxy]-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- 4'-FC
- methyl (1R,2R,3S,5S)-3-(4-fluorobenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate
- UNII-6045353J3C
- METHYL (1R,2R,3S,5S)-3-(4-FLUOROBENZOYLOXY)-8-METHYL-8-AZABICYCLO(3.2.1) OCTANE-2-CARBOXYLATE
- NS00068011
- 8-Azabicyclo(3.2.1)octane-2-carboxylic acid, 3-((4-fluorobenzoyl)oxy)-8-methyl-, methyl ester, (1R-(exo,exo))-
- 6045353J3C
- DTXSID10928640
- SCHEMBL8350741
- 4'-Fluorococaine
-
- Inchi: 1S/C17H20FNO4/c1-19-12-7-8-13(19)15(17(21)22-2)14(9-12)23-16(20)10-3-5-11(18)6-4-10/h3-6,12-15H,7-9H2,1-2H3/t12-,13+,14-,15+/m0/s1
- InChI Key: JRPRINGETIYVSV-LJISPDSOSA-N
- SMILES: FC1C=CC(=CC=1)C(=O)O[C@H]1C[C@@H]2CC[C@H]([C@H]1C(=O)OC)N2C
Computed Properties
- Exact Mass: 321.13800
- Monoisotopic Mass: 321.13763628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- PSA: 55.84000
- LogP: 1.94470
8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)- Production Method
8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
134507-62-3 (8-Azabicyclo[3.2.1]octane-2-carboxylicacid, 3-[(4-fluorobenzoyl)oxy]-8-methyl-, methyl ester, (1R,2R,3S,5S)-) Related Products
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